2-Ethoxy-4-aminobenzoic acid
Overview
Description
2-Ethoxy-4-aminobenzoic acid is an organic compound with the molecular formula C9H11NO3 . It is also known as 4-(2-Aminoethoxy)benzoic acid .
Synthesis Analysis
The synthesis of this compound or similar compounds often involves the reduction of p-nitrobenzoic acid or the esterification of p-aminobenzoic acid .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an ethoxy group and an amino group . The average mass of the molecule is 181.189 Da .Scientific Research Applications
Radioprotective Properties
2-Ethoxy-4-aminobenzoic acid and its derivatives have been studied for their radioprotective properties. Research has indicated that some 4-aminobenzoic acid derivatives exhibit radioprotective activity, which is crucial in protecting cells from radiation-induced damage. This research opens pathways for developing new radioprotectors in the medical field, particularly for patients undergoing radiation therapy (Tolstykh et al., 1996).
Anticoccidial Activity
The compound has shown significant anticoccidial activity, particularly when substituted with 2-alkoxy, alkythio, and alkylamino groups. This finding is particularly relevant in the field of veterinary medicine for the treatment and prevention of coccidiosis, a parasitic disease in poultry and livestock (Rogers et al., 1964).
Synthesis of Heterocyclic and Fluorescent Compounds
This compound has been utilized in the synthesis of various heterocyclic compounds, some of which exhibit solid-state fluorescence. This application is significant in materials science and organic chemistry for creating fluorescent materials and novel chemical compounds (Shimizu et al., 2009).
Applications in Organic Synthesis
It has been employed in the synthesis of quinazolinone derivatives with antimicrobial activity, demonstrating its versatility in organic synthesis. These applications are crucial in pharmaceutical research for developing new antimicrobial agents (El-Hashash et al., 2011).
Complexing Ability in Ligand Formation
The compound has been used to form new O,N,O-tridentate ligands capable of forming nickel(ii) and copper(ii) complexes. This application is important in the field of coordination chemistry for the development of new metal complexes with potential applications in catalysis and materials science (Kudyakova et al., 2009).
Applications in Coccidiostatics
Research has also explored the use of 4-amino-2-ethoxybenzoic acid (ethopabate) as a coccidiostatic agent, particularly against strains resistant to other drugs. This is particularly relevant in poultry farming and veterinary medicine (Joyner & Norton, 1972).
Environmental Behavior and Photocatalytic Profile
Studies on ethyl-4-aminobenzoate, a related compound, provide insights into the environmental fate and behavior of such compounds. These studies are significant in environmental science for understanding the impact of chemicals used in personal care products on water sources and the environment (Li et al., 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-amino-2-ethoxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-2-13-8-5-6(10)3-4-7(8)9(11)12/h3-5H,2,10H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHMHTWLZOLQIFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30436414 | |
Record name | 2-Ethoxy-4-aminobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30436414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59-07-4 | |
Record name | 2-Ethoxy-4-aminobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59-07-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethoxy-4-aminobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30436414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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